Cas no 701898-02-4 (1H-INDOL-4-OL, 3-[(DIMETHYLAMINO)METHYL]-)

1H-INDOL-4-OL, 3-[(DIMETHYLAMINO)METHYL]- structure
701898-02-4 structure
Product Name:1H-INDOL-4-OL, 3-[(DIMETHYLAMINO)METHYL]-
CAS No:701898-02-4
MF:C11H14N2O
MW:190.241662502289
CID:3223892
Update Time:2025-04-21

1H-INDOL-4-OL, 3-[(DIMETHYLAMINO)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOL-4-OL, 3-[(DIMETHYLAMINO)METHYL]-
    • Inchi: 1S/C11H14N2O/c1-13(2)7-8-6-12-9-4-3-5-10(14)11(8)9/h3-6,12,14H,7H2,1-2H3
    • InChI Key: YJJMKVPZBCHYHD-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(O)=CC=C2)C(CN(C)C)=C1

Computed Properties

  • Exact Mass: 190.111
  • Monoisotopic Mass: 190.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.3A^2
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